Cas no 2248286-74-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate
• CAS No: 2248286-74-8
• MF: C₁₈H₁₅NO₆
• MW: 341.314805269241
• CID: 6075719
• PubChem ID: 165728566
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248286-74-8
• EN300-6517523
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate

• Inchi： 1S/C18H15NO6/c1-2-23-12-7-9-13(10-8-12)24-11-16(20)25-19-17(21)14-5-3-4-6-15(14)18(19)22/h3-10H,2,11H2,1H3
• InChI Key： VBXUZYRVISCOCB-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC(=CC=1)OCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.08993720g/mol
• Monoisotopic Mass: 341.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate (CAS No. 2248286-74-8) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate, identified by the CAS number 2248286-74-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of isoindole derivatives, which are known for their broad spectrum of biological activities. The presence of both a 1,3-dioxo moiety and an acetate ester group in its molecular framework contributes to its versatile reactivity and potential therapeutic applications.

The 1,3-dioxo functional group, also known as a mesoxime or ketoxime structure, is a key feature that enhances the compound's ability to interact with biological targets. This moiety has been extensively studied for its role in forming hydrogen bonds and participating in metal coordination, making it a valuable component in drug design. In contrast, the acetate ester group provides a hydrophilic extension that improves solubility and bioavailability, which are critical factors for pharmaceutical development.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in the discovery of novel therapeutic agents. The 4-ethoxyphenoxy substituent in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate introduces additional pharmacological properties that may contribute to its efficacy. This group is known to modulate enzyme activity and receptor binding, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research suggests that isoindole derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By inhibiting these enzymes, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate may offer a novel approach to treating chronic inflammatory conditions.

In addition to its anti-inflammatory properties, this compound has shown promise in preclinical studies as a potential chemopreventive agent. Studies indicate that it can selectively inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways involved in tumor growth. The 1,3-dioxo and acetate ester groups are particularly important in this context, as they enable precise targeting of cancer-specific enzymes while minimizing toxicity to healthy cells.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)acetate presents unique challenges due to its complex molecular architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to enhance yield and purity.

The pharmacokinetic profile of this compound is another area of active investigation. Initial studies suggest that it exhibits moderate oral bioavailability and a reasonable half-life, which are favorable characteristics for drug development. Furthermore, the presence of the 4-ethoxyphenoxy group may contribute to its ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

Future research directions include exploring the structure Activity Relationship (SAR) of this compound to identify analogs with enhanced potency and selectivity. Additionally, computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations are being utilized to better understand how this compound interacts with biological targets at the atomic level.

The growing interest in natural product-inspired drug design has also spurred investigations into biocatalytic approaches for synthesizing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(4ethoxyphenoxy)acetate. Enzymes such as cytochrome P450 monooxygenases have been employed to introduce functional groups with high regioselectivity and enantioselectivity.

In conclusion,1,3dioxo 23dihydro 11isoindol22ylyl 24ethoxyphenoxyacetate (CAS No .2248286748) represents a promising candidate for further development in pharmaceuticals . Its unique structural features , combined with emerging evidence from preclinical studies , make it an attractive target for therapeutic intervention . As research continues , we can expect more insights into its mechanism of action , synthetic pathways , and potential applications across multiple disease areas .